Cas no 7128-32-7 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- NSC525975
- DTXSID40326251
- NSC-525975
- 7128-32-7
- 4-(6-propyl-4-pyrrolidin-1-yl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-2-yl)morpholine
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- Inchi： InChI=1S/C18H29N5O/c1-2-6-21-9-5-16-15(14-21)17(22-7-3-4-8-22)20-18(19-16)23-10-12-24-13-11-23/h2-14H2,1H3
- InChI Key： XYKQEBMVKONPEC-UHFFFAOYSA-N
- SMILES： CCCN1CCC2=C(C1)C(=NC(=N2)N3CCOCC3)N4CCCC4
Computed Properties
- Exact Mass: 331.23747
- Monoisotopic Mass: 331.237
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.7Ų
- XLogP3: 2
Experimental Properties
- Density: 1.16
- Boiling Point: 539.7°C at 760 mmHg
- Flash Point: 280.2°C
- Refractive Index: 1.573
- PSA: 44.73
Related Literature
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Tingting Zhao,Xiaoping Song,Wen Zhong,Lei Yu,Wenxi Hua,Malcolm M. Q. Xing,Xiaozhong Qiu Polym. Chem., 2015,6, 283-293
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Zhewei Liu,Zhoufeng Bian,Zhigang Wang,Bo Jiang React. Chem. Eng., 2022,7, 450-459
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Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
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Rohit Chand,Saipriya Ramalingam,Suresh Neethirajan Nanoscale, 2018,10, 8217-8225
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
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